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Compound of Interest

Compound Name: 3,6-Dichloro-2,4-difluoroaniline

Cat. No.: B3110583

To the intended audience of researchers, scientists, and drug development professionals: This
document provides a detailed overview of the physicochemical properties of a specific
halogenated aniline.

Important Note on the Target Compound: Initial searches for "3,6-dichloro-2,4-difluoroaniline”
did not yield any publicly available data regarding its physicochemical properties, synthesis, or
biological activity. This suggests that this specific isomer is either not well-characterized or is
not commonly synthesized.

Therefore, this guide will focus on the closely related and well-documented isomer, 3,5-
dichloro-2,4-difluoroaniline (CAS Number: 83121-15-7). The data presented below pertains
exclusively to this compound and should be considered as a reference for a polysubstituted
dichloro-difluoroaniline.

Physicochemical Properties of 3,5-dichloro-2,4-
difluoroaniline

The following table summarizes the key physicochemical properties of 3,5-dichloro-2,4-
difluoroaniline.
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Property Value Source
CAS Number 83121-15-7 [1]
Molecular Formula CeHsCl2F2N [2]

Molecular Weight 197.999 g/mol [2]
Melting Point 75 °C [2]
Boiling Point 268.1 °C at 760 mmHg [2]
Density 1.596 g/cm3 [2]
Solubility Soluble in Methanol [2]
pKa (Predicted) 1.15+0.10 [2]
LogP (Predicted) 3.435 [2]

Vapor Pressure

0.00784 mmHg at 25°C

[2]

Flash Point

116 °C

[2]

Refractive Index

1.562

[2]

Synthesis and Experimental Protocols

A common synthetic route to 3,5-dichloro-2,4-difluoroaniline involves the reduction of a

nitrobenzene precursor.[3]

Synthesis of 3,5-dichloro-2,4-difluoroaniline from 3,5-

dichloro-2,4-difluoronitrobenzene[3]

This process involves the hydrogenation of 3,5-dichloro-2,4-difluoronitrobenzene.

Experimental Protocol:

e Reaction Setup: In a high-pressure reaction vessel, combine 22.8g (0.1 mol) of 3,5-dichloro-

2,4-difluoronitrobenzene, 80 mL of Dimethylformamide (DMF), and 8g of Raney Nickel

catalyst.
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e Hydrogenation: Seal the vessel and introduce hydrogen gas to a pressure of 1.25 MPa.

¢ Reaction Conditions: Heat the mixture to 50°C and maintain the reaction for 3 hours with
stirring.

o Work-up: After cooling the reaction mixture, filter to remove the Raney Nickel catalyst.

« |solation: The filtrate is subjected to reduced pressure distillation to yield 3,5-dichloro-2,4-

difluoroaniline.

Below is a diagram illustrating the synthesis workflow.
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Caption: Synthesis workflow for 3,5-dichloro-2,4-difluoroaniline.

Biological Activity and Signaling Pathways

Currently, there is limited specific information in the searched results regarding the biological
activity or associated signaling pathways for 3,5-dichloro-2,4-difluoroaniline. Halogenated
anilines, in general, are known to be important intermediates in the synthesis of

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b3110583?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3110583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

pharmaceuticals and agrochemicals. For instance, the related compound 2,4-difluoroaniline is
used in the development of anti-cancer and anti-inflammatory drugs.[4]

The synthesis of teflubenzuron, an insecticide, utilizes 3,5-dichloro-2,4-difluoroaniline as a key
intermediate.[3] This suggests its role as a building block in the creation of biologically active
molecules.

The logical relationship for its use as an intermediate is outlined below.

Used in synthesis Forms Biologically Active Molecules

(e.g., Pharmaceuticals, Agrochemicals)

3,5-dichloro-2,4-difluoroaniline Key Intermediate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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